![molecular formula C21H20ClN3O2 B2918424 N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide CAS No. 921851-42-5](/img/structure/B2918424.png)
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide, also known as Compound A, is a novel small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. Compound A is a pyridazine derivative that has been synthesized through a multi-step process, and its unique structure has led to its investigation as a potential drug candidate for various diseases.
Scientific Research Applications
Synthesis and Characterization
Research on compounds with pyridazinone structures, similar to the one , involves detailed synthesis and characterization, aiming to explore their potential biological activities. For instance, the synthesis of metabolites of specific quinoline derivatives through efficient methods indicates a focus on generating compounds for further biological evaluation (Mizuno et al., 2006).
Anticancer and Antiangiogenic Activities
Compounds featuring pyridazinone and chlorophenyl groups have been synthesized and assessed for their inhibitory effects on cancer cell viability and potential to inhibit proangiogenic cytokines involved in tumor progression. This suggests that structurally similar compounds could have applications in cancer research, highlighting the importance of synthesizing and evaluating new chemical entities for therapeutic purposes (Kamble et al., 2015).
Antimicrobial Activities
The synthesis of new heterocyclic compounds with expected biological activity includes research into pyridazinone derivatives for their antimicrobial and antifungal potential. This area of study underscores the ongoing interest in discovering new agents that can combat resistant microbial strains, which could include investigations into compounds like N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide (Sayed et al., 2003).
Antioxidant Properties
Research into pyridazinone derivatives also includes evaluations of their antioxidant activities, with some compounds showing significant potential. This suggests a wider application of similar structures in studying oxidative stress-related conditions and developing potential treatments or preventive measures (Ahmad et al., 2010).
properties
IUPAC Name |
N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O2/c1-14-3-4-17(13-15(14)2)21(27)23-11-12-25-20(26)10-9-19(24-25)16-5-7-18(22)8-6-16/h3-10,13H,11-12H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRHLKQCSTADWJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.